molecular formula C16H15N3O3 B5159551 5-methoxy-N-[2-(1H-pyrazol-1-yl)benzyl]-2-furamide

5-methoxy-N-[2-(1H-pyrazol-1-yl)benzyl]-2-furamide

Cat. No. B5159551
M. Wt: 297.31 g/mol
InChI Key: HRNYQXSFRGNABT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-methoxy-N-[2-(1H-pyrazol-1-yl)benzyl]-2-furamide, also known as MPBF, is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research. MPBF is a furan derivative that has been synthesized for its potential use as a therapeutic agent in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 5-methoxy-N-[2-(1H-pyrazol-1-yl)benzyl]-2-furamide is not fully understood, but it is believed to act on various signaling pathways in the body. This compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in the progression of diseases such as cancer. It has also been shown to modulate the activity of immune cells, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects on the body. It has been shown to inhibit the growth of cancer cells and to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to reduce inflammation in the body and to modulate the immune system. Additionally, this compound has been shown to have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 5-methoxy-N-[2-(1H-pyrazol-1-yl)benzyl]-2-furamide is its potential use as a therapeutic agent in the treatment of various diseases. It has also shown potential as an anti-inflammatory agent and as a modulator of the immune system. However, one limitation of this compound is its limited availability and high cost, which may limit its use in laboratory experiments.

Future Directions

There are several future directions for research on 5-methoxy-N-[2-(1H-pyrazol-1-yl)benzyl]-2-furamide. One direction is to further investigate its potential as a therapeutic agent in the treatment of various diseases. Another direction is to investigate its potential use as an anti-inflammatory agent and as a modulator of the immune system. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of 5-methoxy-N-[2-(1H-pyrazol-1-yl)benzyl]-2-furamide involves the reaction of 5-methoxy-2-furoic acid with 1-(2-bromoethyl)pyrazole, followed by reduction with sodium borohydride. This results in the formation of this compound. The purity of the compound can be increased using various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

5-methoxy-N-[2-(1H-pyrazol-1-yl)benzyl]-2-furamide has shown potential for use in various fields of scientific research. It has been studied for its potential use as a therapeutic agent in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been studied for its potential use as an anti-inflammatory agent and as a modulator of the immune system.

properties

IUPAC Name

5-methoxy-N-[(2-pyrazol-1-ylphenyl)methyl]furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15N3O3/c1-21-15-8-7-14(22-15)16(20)17-11-12-5-2-3-6-13(12)19-10-4-9-18-19/h2-10H,11H2,1H3,(H,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HRNYQXSFRGNABT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(O1)C(=O)NCC2=CC=CC=C2N3C=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.